molecular formula C16H29N B8472651 1-[3-(4-Methylcyclohex-3-en-1-yl)butyl]piperidine CAS No. 56677-08-8

1-[3-(4-Methylcyclohex-3-en-1-yl)butyl]piperidine

Cat. No. B8472651
CAS RN: 56677-08-8
M. Wt: 235.41 g/mol
InChI Key: UAKRUZKKMQUJKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3-(4-Methylcyclohex-3-en-1-yl)butyl]piperidine is a useful research compound. Its molecular formula is C16H29N and its molecular weight is 235.41 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[3-(4-Methylcyclohex-3-en-1-yl)butyl]piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[3-(4-Methylcyclohex-3-en-1-yl)butyl]piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56677-08-8

Product Name

1-[3-(4-Methylcyclohex-3-en-1-yl)butyl]piperidine

Molecular Formula

C16H29N

Molecular Weight

235.41 g/mol

IUPAC Name

1-[3-(4-methylcyclohex-3-en-1-yl)butyl]piperidine

InChI

InChI=1S/C16H29N/c1-14-6-8-16(9-7-14)15(2)10-13-17-11-4-3-5-12-17/h6,15-16H,3-5,7-13H2,1-2H3

InChI Key

UAKRUZKKMQUJKB-UHFFFAOYSA-N

Canonical SMILES

CC1=CCC(CC1)C(C)CCN2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using 50g (0.3 mole) of 3-(4-methyl-3-cyclohexenyl)butyraldehyde and 28g (0.33 mole) of piperdine. Obtained following distillation was 31g of a mixture of N-[3 . . . butyl] piperdine and N-[3-(4-methylcyclohexyl)butyl]piperdine; bp 89- 91° (0.1mm); ir (τ max. film) 3.5 (s), 3.7 (s), 6.9 (s), 7.3 (s), 8.7 (s), 9.0 (s), 9.7 (s), 11.6 (m), 12.6 (w) microns; nmr (δ, CDCl3) 5.37 (m, 1H), 2.95 to 2.55 (m, 6H), 2.0 to 0.8 (m, 22H) ppm; ms (molecular ion) 236 and 238. ##STR2##
[Compound]
Name
50g
Quantity
0.3 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
28g
Quantity
0.33 mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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